Cas no 18431-82-8 (Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-)

Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- structure
18431-82-8 structure
Product Name:Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
CAS No:18431-82-8
MF:C15H24
MW:204.351064682007
CID:152677
PubChem ID:57647986
Update Time:2025-04-19

Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
    • (?)-β-Chamigrene
    • β-chamigrene
    • &#946
    • Chamigren
    • Chamigrene
    • -Chamigrene
    • Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (R)-
    • (-)-β-chamigrene
    • 3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
    • (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
    • (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
    • Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (-)-
    • [R,(-)]-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
    • (-)-beta-Chamigrene technical, ~90% (sum of enantiomers, GC)
    • 18431-82-8
    • (6R)-3,7,7-trimethyl-11-methylidenespiro[5.5]undec-2-ene
    • DTXSID60939822
    • Q27108622
    • CHEBI:10359
    • (6R)-5,5,9-trimethyl-1-methylidenespiro[5.5]undec-9-ene
    • (-)-chamigrene
    • (R)-11-Methylene-3,7,7-trimethylspiro[5.5]undec-2-ene
    • beta-Chamigrene
    • (R)-beta-chamigrene
    • C09637
    • (-)-beta-Chamigrene
    • β-Chamigrene
    • CHEBI:61744
    • WLNGPDPILFYWKF-OAHLLOKOSA-N
    • (6R)-3,7,7-trimethyl-11-methylidenespiro(5.5)undec-2-ene
    • MDL: MFCD01862980
    • Inchi: 1S/C15H24/c1-12-7-10-15(11-8-12)13(2)6-5-9-14(15,3)4/h7H,2,5-6,8-11H2,1,3-4H3/t15-/m1/s1
    • InChI Key: WLNGPDPILFYWKF-OAHLLOKOSA-N
    • SMILES: [C@]12(C(=C)CCCC1(C)C)CC=C(C)CC2

Computed Properties

  • Exact Mass: 204.18792
  • Monoisotopic Mass: 204.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Refractive Index: n20/D 1.511
  • PSA: 0
  • Optical Activity: [α]20/D −77±3°, c = 1% in chloroform

Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:10-23
  • Storage Condition:2-8°C
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